Cas no 1782545-98-5 (3-(3-chloro-2,6-difluorophenyl)butanoic acid)

• Product Name: 3-(3-chloro-2,6-difluorophenyl)butanoic acid
• CAS No: 1782545-98-5
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 5967941
• PubChem ID: 84698122
• Update Time: 2025-06-14

3-(3-chloro-2,6-difluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,6-difluorophenyl)butanoic acid
• EN300-1975760
• 1782545-98-5

• Inchi： 1S/C10H9ClF2O2/c1-5(4-8(14)15)9-7(12)3-2-6(11)10(9)13/h2-3,5H,4H2,1H3,(H,14,15)
• InChI Key： FGMYNOCUFHUSBY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C(C)CC(=O)O)F

Computed Properties

• Exact Mass: 234.0259135g/mol
• Monoisotopic Mass: 234.0259135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(3-chloro-2,6-difluorophenyl)butanoic acid

Recent Advances in the Study of 3-(3-chloro-2,6-difluorophenyl)butanoic acid (CAS: 1782545-98-5)

3-(3-chloro-2,6-difluorophenyl)butanoic acid (CAS: 1782545-98-5) is a fluorinated phenylbutanoic acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique chloro- and difluoro-substituted phenyl ring, has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research involving 3-(3-chloro-2,6-difluorophenyl)butanoic acid is its role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted its selectivity for COX-2 over COX-1, suggesting a reduced risk of gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Further in vivo experiments in murine models confirmed its efficacy in reducing inflammation with minimal toxicity.

In addition to its anti-inflammatory properties, 3-(3-chloro-2,6-difluorophenyl)butanoic acid has also been investigated for its potential anticancer activity. A recent preprint on bioRxiv reported that this compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential and activating caspase-3. The study identified the chloro- and difluoro-substitutions as critical for its bioactivity, as these groups enhance the compound's ability to penetrate cell membranes and interact with intracellular targets. These findings open new avenues for the development of targeted cancer therapies.

The synthesis of 3-(3-chloro-2,6-difluorophenyl)butanoic acid has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. The new method employs a palladium-catalyzed coupling reaction followed by a mild hydrolysis step, offering a more sustainable and cost-effective approach for large-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate this compound into drug development pipelines.

Despite these promising developments, challenges remain in the clinical translation of 3-(3-chloro-2,6-difluorophenyl)butanoic acid. Pharmacokinetic studies indicate that the compound has a relatively short half-life in plasma, necessitating further structural modifications or formulation strategies to improve its bioavailability. Additionally, its long-term safety profile and potential drug-drug interactions require thorough investigation in preclinical models before advancing to human trials.

In conclusion, 3-(3-chloro-2,6-difluorophenyl)butanoic acid (CAS: 1782545-98-5) represents a promising scaffold for the development of new therapeutic agents. Its dual anti-inflammatory and anticancer activities, coupled with recent advances in synthetic chemistry, position it as a compound of significant interest in medicinal chemistry. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted drug design and combination therapies.